Cas no 860650-15-3 (Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate)

• Product Name: Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate
• CAS No: 860650-15-3
• MF: C₂₂H₂₅F₂N₃O₃
• MW: 417.449012517929
• CID: 6783524
• PubChem ID: 2768265
• Update Time: 2025-11-06

Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate Chemical and Physical Properties

Names and Identifiers

• 11T-0002
• 860650-15-3
• AKOS005079261
• methyl 3-(3-fluorophenyl)-3-{2-[4-(4-fluorophenyl)piperazin-1-yl]acetamido}propanoate
• methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate
• HMS2864I13
• methyl3-(3-fluorophenyl)-3-{2-[4-(4-fluorophenyl)piperazin-1-yl]acetamido}propanoate
• Methyl 3-(3-fluorophenyl)-3-[[2-[4-(4-fluorophenyl)piperazin-1-yl]acetyl]amino]propanoate
• SMR000550269
• MLS001165991
• CHEMBL1904686
• Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate

• Inchi： 1S/C22H25F2N3O3/c1-30-22(29)14-20(16-3-2-4-18(24)13-16)25-21(28)15-26-9-11-27(12-10-26)19-7-5-17(23)6-8-19/h2-8,13,20H,9-12,14-15H2,1H3,(H,25,28)
• InChI Key： HQEZDJIMTGHVPK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CC(NC(C2C=CC=C(C=2)F)CC(=O)OC)=O)CC1

Computed Properties

• Exact Mass: 417.18639799g/mol
• Monoisotopic Mass: 417.18639799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.9Ų

Additional information on Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate

Introduction to Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate and Its Significance in Modern Chemical Biology

Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenylpiperazino)acetyl}amino)propanoate, with the CAS number 860650-15-3, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its dual fluorophenyl substituents and piperazino moiety, positions it as a potential candidate for various therapeutic applications, particularly in the modulation of biological pathways relevant to neurological and inflammatory disorders.

The molecular framework of Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate is a testament to the sophistication of modern synthetic chemistry. The presence of multiple fluorine atoms, strategically placed at the 3-position of the phenyl ring and within the piperazine derivative, suggests a high degree of lipophilicity and metabolic stability, which are critical factors in drug design. These features enhance its potential bioavailability and interaction with biological targets, making it an attractive scaffold for further medicinal chemistry exploration.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors that target protein-protein interactions (PPIs), particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The piperazino group in Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate is well-suited for this purpose, as it can mimic the binding modes of natural amino acid residues involved in PPIs. This capability has been leveraged in several high-throughput screening campaigns aimed at identifying novel therapeutic agents.

The dual fluorophenyl substituents contribute to the compound's unique physicochemical properties, including enhanced solubility in organic solvents and improved binding affinity to certain biological receptors. These attributes have been observed in preliminary computational studies, which predict favorable interactions between this compound and a range of protein targets. Such predictions are grounded in advanced molecular modeling techniques that simulate the compound's behavior within biological systems, providing valuable insights into its potential pharmacological activity.

One of the most compelling aspects of Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate is its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. The compound's structure suggests that it may interfere with key signaling molecules involved in inflammation, such as cytokines and chemokines. This hypothesis has been supported by early preclinical studies, which indicate that derivatives of this class exhibit anti-inflammatory effects in cellular models.

The synthesis of Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate represents a significant achievement in synthetic organic chemistry. The multi-step process involves sophisticated reactions such as nucleophilic substitution, condensation, and protection-deprotection strategies to achieve the desired molecular architecture. Each step is meticulously optimized to ensure high yield and purity, underscoring the compound's importance as a research tool.

In the context of drug discovery, Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate serves as a valuable intermediate for generating libraries of analogs. By systematically modifying its core structure—such as altering the substitution patterns on the phenyl rings or varying the length of the amine side chain—researchers can explore a wide spectrum of biological activities. This approach has been instrumental in identifying lead compounds for further development.

The compound's fluorine atoms also make it amenable to positron emission tomography (PET) imaging studies, which are crucial for understanding its distribution within living organisms. PET imaging allows researchers to visualize drug uptake and metabolism in real time, providing critical data for assessing its pharmacokinetic properties. Such studies are essential for translating preclinical findings into clinical applications.

Recent advances in crystallography have enabled high-resolution structural determinations of Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenyl)piperazino]acetyl}amino)propanoate bound to its target proteins. These structures provide atomic-level insights into how the compound interacts with biological machinery, revealing key binding pockets and hydrogen bonding networks. This information is invaluable for designing next-generation inhibitors with improved efficacy and selectivity.

The potential therapeutic applications of Methyl 3-(3-fluorophenyl)-3-({2-[4-(4-fluorophenylpiperazino)]acetyl}amino]pranoate), CAS no.<860650-15-3, extend beyond neurological disorders to include cancer and cardiovascular diseases. Emerging evidence suggests that this compound may inhibit kinases involved in tumor growth or modulate lipid metabolism to improve cardiovascular health. These possibilities are being actively investigated through interdisciplinary collaborations between chemists, biologists, and clinicians.

The development of Methyl 3-(...) represents a convergence of synthetic chemistry, computational biology, and pharmacology—a paradigm shift toward more rational drug design. As our understanding of disease mechanisms deepens, compounds like this one will play an increasingly pivotal role in addressing complex medical challenges. Their multifaceted properties make them versatile tools for exploring new therapeutic avenues.